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Compound Name: Decyl octadec-9-enoate

Cat. No.: B15147439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the rheological behavior of Decyl Oleate,

an emollient ester widely used in the cosmetic and pharmaceutical industries. Understanding

the flow characteristics of this material is crucial for formulation development, processing, and

predicting product performance. This document summarizes key quantitative data, details

relevant experimental methodologies, and provides visual representations of experimental

workflows.

Introduction to Decyl Oleate
Decyl Oleate is the ester of decyl alcohol and oleic acid. It is a clear, slightly yellowish oily liquid

known for its emollient and skin-conditioning properties.[1] Its rheological profile is a critical

parameter that influences the texture, spreadability, and stability of topical formulations.

Rheological Properties of Decyl Oleate
Decyl Oleate exhibits Newtonian fluid behavior, meaning its viscosity is independent of the

shear rate applied.[2] This characteristic is typical for many low-molecular-weight esters and

oils. The primary factor influencing the viscosity of Decyl Oleate is temperature.

Quantitative Rheological Data
The following table summarizes the dynamic viscosity of Decyl Oleate at various temperatures

as determined from experimental data.
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Temperature (°C) Dynamic Viscosity (mPa·s)

10 30

20 20

25 16

30 13

40 9

50 7

60 5

70 4

Data extracted and interpolated from graphical representations in scientific literature.[3]

Experimental Protocols for Rheological
Characterization
The following sections describe standardized methods for determining the rheological

properties of substances like Decyl Oleate.

Determination of Dynamic Viscosity using a Rotational
Rheometer (Based on ISO 3219)
This method is suitable for determining the viscosity of liquids over a range of shear rates and

temperatures to confirm Newtonian behavior and obtain precise viscosity values.[4][5]

3.1.1. Instrumentation

Rotational Rheometer: A controlled-stress or controlled-rate rheometer equipped with a

cone-plate or parallel-plate geometry.

Temperature Control Unit: A Peltier or fluid-based system capable of maintaining the sample

temperature within ±0.1°C.
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Micropipette or Syringe: For accurate sample loading.

3.1.2. Procedure

Geometry Selection and Calibration: A cone-plate geometry (e.g., 40 mm diameter, 2° cone

angle) is often preferred for low-viscosity liquids to ensure a constant shear rate across the

sample. The geometry is calibrated according to the manufacturer's instructions.

Sample Loading: A small, precise volume of Decyl Oleate is placed onto the lower plate of

the rheometer. The upper geometry is lowered to the specified gap distance, ensuring the

sample completely fills the gap without overflowing.

Temperature Equilibration: The sample is allowed to equilibrate at the target temperature for

a sufficient period (e.g., 5-10 minutes) to ensure thermal homogeneity.

Shear Rate Sweep: A shear rate sweep is performed at a constant temperature. The shear

rate is typically varied logarithmically from a low value (e.g., 1 s⁻¹) to a high value (e.g., 1000

s⁻¹) and then back to the low value to check for thixotropy (time-dependent shear thinning).

Data Acquisition: The shear stress is measured for each applied shear rate, and the viscosity

is calculated as the ratio of shear stress to shear rate.

Temperature Variation: The process is repeated at different temperatures to determine the

temperature dependence of viscosity.

Determination of Kinematic Viscosity using a Capillary
Viscometer (Based on ASTM D445)
This method is a standard for determining the kinematic viscosity of transparent liquids like

Decyl Oleate at a specific temperature.[6][7][8][9]

3.2.1. Instrumentation

Calibrated Glass Capillary Viscometer: Of a suitable type for the expected viscosity range

(e.g., Ubbelohde viscometer).

Constant Temperature Bath: Capable of maintaining the temperature within ±0.02°C.
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Timer: Accurate to 0.1 seconds.

Pipette: For introducing the sample into the viscometer.

3.2.2. Procedure

Viscometer Selection and Cleaning: A clean, dry, calibrated viscometer is selected such that

the flow time is not less than 200 seconds.

Sample Preparation: The Decyl Oleate sample is brought to the test temperature.

Viscometer Charging: The sample is introduced into the viscometer in the manner prescribed

for the specific type of viscometer.

Temperature Equilibration: The charged viscometer is placed vertically in the constant

temperature bath for at least 30 minutes to allow the sample to reach thermal equilibrium.

Flow Measurement: The time taken for the liquid to flow between two marked points on the

viscometer is measured accurately.

Calculation: The kinematic viscosity (ν) is calculated by multiplying the flow time (t) by the

viscometer calibration constant (C): ν = C × t.

Dynamic Viscosity Calculation: The dynamic viscosity (η) can be calculated by multiplying

the kinematic viscosity by the density (ρ) of Decyl Oleate at the same temperature: η = ν × ρ.

A typical density for Decyl Oleate at 20°C is approximately 0.867 g/cm³.[10]

Visualizations
The following diagrams illustrate key experimental workflows for the rheological

characterization of Decyl Oleate.
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Rotational Rheometry Workflow

Sample Preparation & Loading

Temperature Equilibration
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Caption: Rotational Rheometry Workflow for Decyl Oleate.
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Capillary Viscometry Workflow
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Caption: Capillary Viscometry Workflow for Decyl Oleate.

Conclusion
Decyl Oleate is a Newtonian fluid with a viscosity that is primarily dependent on temperature.

The experimental protocols outlined in this guide, based on established standards such as ISO

3219 and ASTM D445, provide a framework for the accurate and reproducible characterization

of its rheological properties. This information is essential for formulators and researchers to
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ensure the quality, stability, and desired sensory attributes of final products containing Decyl

Oleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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